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Chemical Identity and Natural Source

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sissotrin

CAS No.: 5928-26-7

Cat. No.: S628876

Sissotrin, also known as Biochanin A 7-O--D-glucopyranoside, is an isoflavone glycoside. The table below

summarizes its core chemical characteristics [1].

Property Description

CAS Number 5928-26-7 [1]

Molecular C22H22010 [1]
Formula

Molecular 446.41 g/mol [1]
Weight

IUPAC Name 5-Hydroxy-3-(4-methoxyphenyl)-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-
(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one [1]

Structure Beta-D-glucopyranoside attached to the 7-hydroxy group of the Biochanin A aglycone

[1]

Plant Source Trifolium baccarinii Chiov. (Fabaceae) [2]

Extraction, Isolation, and Quantification from T.
baccarinii
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The following workflow details the standard protocol for obtaining sissotrin from the whole plant of

Trifolium baccarinii [2].
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Workflow for the extraction and isolation of Sissotrin from Trifolium baccarinii.

Detailed Experimental Protocol

¢ Plant Material Preparation: Whole T. baccarinii plants are air-dried at room temperature and ground
into a fine powder [2].

e Maceration: The dried powder is soaked in methanol (e.g., 3 x 20 L for 4.5 kg powder) at room
temperature for 72 hours. The combined liquid is filtered, and the solvent is evaporated under
reduced pressure to obtain a crude methanol extract [2].

¢ Solvent Partitioning: The crude methanol extract is suspended in a mixture of Ethyl Acetate (EtOAC)
and water. The EtOAc fraction is separated. The remaining water fraction is further partitioned with n-
Butanol (n-BuOH) to obtain an n-BuOH fraction [2].

¢ Isolation via Column Chromatography:

o The EtOAc fraction is subjected to silica gel column chromatography.

o Elution is performed with a gradient solvent system, starting from non-polar (n-hexane) to highly
polar (100% EtOAc, followed by EtOAc-MeOH mixtures) [2].

o Multiple fractions are collected and combined based on Thin-Layer Chromatography (TLC)
profiles.

o Sissotrin is isolated from specific combined fractions through further purification steps on silica
gel columns [2].

Biological Activities and Research Data

Sissotrin, along with extracts from T. baccarinii and other compounds, has demonstrated significant

biological activities.

Tested Material Bioassay Key Findings / Activity Reference

Sissotrin (Pure Compound) Antimicrobial Exhibited antimicrobial activity [2]
against a panel of microbes [2].
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Tested Material Bioassay Key Findings / Activity Reference

Antioxidant Showed potent free radical [2]
scavenging activity in DPPH and
ABTS assays [2].

T. baccarinii Extracts (MeOH, Antimicrobial & Displayed some of the highest [2] [3]
EtOAc, n-BuOH) Antioxidant antimicrobial and antioxidant
activities among tested samples [2]

3],

MeOH Extract & 4,7,2'- Antibacterial Revealed a bacteriolytic effect and [2]
trihydroxy-4'- Mechanism reduction of bacterial antioxidant
methoxyisoflavanol defenses [2].

Semisynthetic Derivatives and SAR Exploration

To potentially enhance its bioactivity, semisynthetic derivatives of sissotrin have been synthesized and

evaluated [4] [5].

[Sissotrin (Parent CompoundD

Acetylation Reaction Nitration Reaction

Protects sugar hydroxyls Adds nitro group to position 8 \Adds nitro group to position 6

MIC = 62.5 pg/mL

Moderate activity vs. Staphylococcus aureus
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Schematic of semisynthetic derivative generation from Sissotrin and key antibacterial finding.

¢ Antibacterial Testing: The derived compounds were tested against six bacterial strains. While most
showed weak or no activity, 8-nitrobiochanin A (1a) demonstrated moderate activity against
Staphylococcus aureus ATCC 43300 with a Minimum Inhibitory Concentration (MIC) of 62.5 pg-mL~1
[4] [5]. This highlights how structural modification can unlock new biological properties.

Future Research and Development Directions

Based on current knowledge, several promising avenues for future research exist:

¢ Mechanism of Action Studies: Further investigation is needed to precisely elucidate the molecular
targets of sissotrin and its derivatives, building on the preliminary findings of bacteriolytic action and
disruption of bacterial antioxidant systems [2].

¢ In-depth SAR Studies: Explore a wider range of derivatives, including different functional groups
(e.g., different esters, ethers, amino acids) to build a more comprehensive structure-activity
relationship model [4].

¢ Synergistic Combinations: Evaluate the efficacy of sissotrin in combination with conventional
antibiotics to combat drug-resistant bacteria [2] [3].

¢ In vivo Validation: Conduct studies in animal models to confirm the efficacy and safety profile of
sissotrin and its promising derivatives [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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